Cas no 118-31-0 (1-(Aminomethyl)naphthalene)

1-(Aminomethyl)naphthalene is a naphthalene derivative featuring an aminomethyl functional group at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its aromatic naphthalene backbone provides stability, while the reactive aminomethyl group enables further functionalization through condensation, alkylation, or amidation reactions. The product is valued for its compatibility with a range of reaction conditions and its utility in constructing complex molecular architectures. Typical applications include its use in ligand design, fluorescent probes, and as a building block for heterocyclic compounds. Proper handling under inert conditions is recommended due to potential sensitivity to oxidation.
1-(Aminomethyl)naphthalene structure
1-(Aminomethyl)naphthalene structure
Product Name:1-(Aminomethyl)naphthalene
CAS No:118-31-0
MF:C11H11N
MW:157.211742639542
MDL:MFCD00004048
CID:35866
PubChem ID:24847758
Update Time:2025-10-11

1-(Aminomethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenemethylamine
    • 1-Naphthylmethylamine
    • 1-(Aminomethyl)naphthalene~1-Naphthylmethylamine
    • 1-Naphthylmethanamine
    • 1-(Aminomethyl)naphthalene
    • Naphthalen-1-ylmethanamine
    • Naphthalene-1-methylamine
    • A-MENAPHTHYLAMINE
    • RARECHEM AL BW 0246
    • NaphthylMethylaMine
    • 1-Naphtylmethylamine
    • (1-Naphtyl)methylamine
    • (1-Naphtylmethyl)amine
    • 1-naphthalene methylamine
    • MFCD15147375
    • 1-NAPHTHALENEMETHANAMINE
    • 1-Naphthalenemethyl amine
    • C-Naphthalen-1-yl-methylamine
    • (1-naphthylmethyl)amine hydrochloride
    • 1-AMINOMETHYLNAPHTHALENE
    • NVSYANRBXPURRQ-UHFFFAOYSA-N
    • naphtalenemethylamine
    • naphth-1-ylmethylamine
    • 1-naphthylmethyl-amine
    • 1-napthal
    • AKOS000130646
    • (1-Naphthylmethyl)amine
    • 1-naphthalene-methylamine
    • 1-aminomethyl-naphthalene
    • (1-naphthalenylmethyl)amine
    • NS00023808
    • W-200914
    • CHEMBL128633
    • InChI=1/C11H11N/c12-8-10-6-3-5-9-4-1-2-7-11(9)10/h1-7H,8,12H2
    • BDBM50061311
    • 1-Naphthylmethylamine, 97%
    • N1042
    • 1-Naphthylmethylamine, technical, >=95.0% (GC)
    • SCHEMBL110689
    • FT-0605810
    • (naphthalen-1-yl)methanamine
    • 1-naphtalenemethylamine
    • A803908
    • 118-31-0
    • 1-(aminomethyl)-naphthalene
    • STR03771
    • 1-napthalenemethylamine
    • .alpha.-Naphthylmethylamine
    • 1-aminomethyl naphthalene
    • DTXSID4059469
    • AM20020264
    • H10461
    • naphthalen-1-yl-methyl-amine
    • 1-Naphthylmethanamine #
    • 1-naphthalenmethyl-amine
    • 1-Napthalene-methylamine
    • SB76043
    • NVSYANRBXPURRQ-UHFFFAOYSA-
    • EN300-33077
    • EINECS 204-244-0
    • MFCD00004048
    • AC-13039
    • naphthalen-1-ylmethyl-amine
    • l-aminomethyl-naphthalene
    • 1-(NAPHTHALEN-1-YL)METHANAMINE
    • CS-W010910
    • SY011422
    • ALBB-025707
    • 1-(1-naphthyl)methanamine hydrochloride
    • DB-008765
    • DTXCID4033429
    • 204-244-0
    • FA12539
    • MDL: MFCD00004048
    • Inchi: 1S/C11H11N/c12-8-10-6-3-5-9-4-1-2-7-11(9)10/h1-7H,8,12H2
    • InChI Key: NVSYANRBXPURRQ-UHFFFAOYSA-N
    • SMILES: NCC1C=CC=C2C=CC=CC=12
    • BRN: 2206459

Computed Properties

  • Exact Mass: 157.08900
  • Monoisotopic Mass: 157.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.073 g/mL at 25 °C(lit.)
  • Melting Point: 262-269 ºC
  • Boiling Point: 293°C(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.643(lit.)
  • Solubility: Miscible with ethanol, ether and carbon disulfide.
  • PSA: 26.02000
  • LogP: 2.99880
  • Sensitiveness: Air Sensitive
  • Solubility: Not determined

1-(Aminomethyl)naphthalene Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:2735
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36/37/39
  • FLUKA BRAND F CODES:10-34
  • Hazardous Material Identification: Xi
  • Packing Group:III
  • Hazard Level:8
  • Safety Term:8
  • Packing Group:III
  • Risk Phrases:R36/37/38
  • HazardClass:8
  • PackingGroup:III
  • TSCA:Yes

1-(Aminomethyl)naphthalene Customs Data

  • HS CODE:2921499090
  • Customs Data:

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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1-(Aminomethyl)naphthalene Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:118-31-0)1-Naphthylmethylamine
Order Number:1631895
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:118-31-0)1-(Aminomethyl)naphthalene
Order Number:A803908
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:41
Price ($):384.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:118-31-0)1-萘甲胺
Order Number:LE1631895
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:29
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:118-31-0)1-Naphthylmethylamine
1631895
Purity:98%
Quantity:Company Customization
Price ($):Inquiry
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Amadis Chemical Company Limited
(CAS:118-31-0)1-(Aminomethyl)naphthalene
A803908
Purity:99%
Quantity:100g
Price ($):384.0
Email